Cas no 1623-06-9 (Phosphoric acid,monopropyl ester)
1623-06-9 structure
Product Name:Phosphoric acid,monopropyl ester
Phosphoric acid,monopropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,monopropyl ester
- propyl dihydrogen phosphate
- BRN 1702876
- EINECS 216-601-8
- Monopropyl phosphate
- Monopropylphosphat
- n-propyl dihydrogen phosphate
- Phosphorsaeure-monopropylester
- Propyl hydrogen phosphate
- Propyl phosphate
- Propyl phosphate, (PrO)(HO)2PO
- Propyl-dihydrogenphosphat
- Phosphoric acid dihydrogen propyl ester
- CHEMBL144328
- MFCD00058853
- DTXSID10862717
- 1623-06-9
- NSC-41909
- SCHEMBL57642
- NS00045977
- NSC41909
- NSC 41909
- PROPOXYPHOSPHONIC ACID
- Propyl phosphate ((C3H7O)(HO)2PO)
- mono-n-propyl phosphoric acid
- 4-01-00-01427 (Beilstein Handbook Reference)
- Q23994814
- SY299100
- propyl diwasserstoff phosphat
- Y295RBH8BG
- Phosphoric acid, monopropyl ester
- Phosphoric acid monopropyl ester
-
- Inchi： 1S/C3H9O4P/c1-2-3-7-8(4,5)6/h2-3H2,1H3,(H2,4,5,6)
- InChI Key： MHZDONKZSXBOGL-UHFFFAOYSA-N
- SMILES： P(=O)(O)(O)OCCC
Computed Properties
- Exact Mass: 140.02387
- Monoisotopic Mass: 140.02384576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 95.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
Phosphoric acid,monopropyl ester Related Literature
-
1. Synthesis and evaluation of photolabile sulfonamides as potential reagents for rapid photorelease of neuroactive aminesJohn E. T. Corrie,George Papageorgiou J. Chem. Soc. Perkin Trans. 1 1996 1583
-
G. M. Blackburn,J. S. Cohen,Lord Todd J. Chem. Soc. C 1966 239
-
3. Synthesis of conjugates of 11α-hydroxyprogesterone with β-nicotinamide adenine dinucleotide (β-NAD) and adenosine triphosphate (ATP)David N. Kirk,Barry W. Miller J. Chem. Soc. Perkin Trans. 1 1988 2983
1623-06-9 (Phosphoric acid,monopropyl ester) Related Products
- 1623-24-1(Isopropyl dihydrogen phosphate)
- 37203-76-2(Ethyl Phosphate)
- 513-08-6(Phosphoric Acid Tripropyl Ester)
- 78-40-0(Triethyl phosphate)
- 598-02-7(Phosphoric Acid Diethyl Ester)
- 1623-14-9(ethyl dihydrogen phosphate)
- 1892-26-8(2-Hydroxyethyl Phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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